Ezetimibe Phenoxy β-D-Glucuronide
Ezetimibe Phenoxy β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
190448-57-8
VCID:
VC0019564
InChI:
InChI=1S/C30H29F2NO9/c31-17-5-1-15(2-6-17)22(34)14-13-21-23(33(28(21)38)19-9-7-18(32)8-10-19)16-3-11-20(12-4-16)41-30-26(37)24(35)25(36)27(42-30)29(39)40/h1-12,21-27,30,34-37H,13-14H2,(H,39,40)/t21-,22+,23-,24+,25+,26-,27+,30-/m1/s1
SMILES:
C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C30H29F2NO9
Molecular Weight:
585.5 g/mol
Ezetimibe Phenoxy β-D-Glucuronide
CAS No.: 190448-57-8
Reference Standards
VCID: VC0019564
Molecular Formula: C30H29F2NO9
Molecular Weight: 585.5 g/mol
| CAS No. | 190448-57-8 |
|---|---|
| Product Name | Ezetimibe Phenoxy β-D-Glucuronide |
| Molecular Formula | C30H29F2NO9 |
| Molecular Weight | 585.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-[(2S,3R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-oxoazetidin-2-yl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H29F2NO9/c31-17-5-1-15(2-6-17)22(34)14-13-21-23(33(28(21)38)19-9-7-18(32)8-10-19)16-3-11-20(12-4-16)41-30-26(37)24(35)25(36)27(42-30)29(39)40/h1-12,21-27,30,34-37H,13-14H2,(H,39,40)/t21-,22+,23-,24+,25+,26-,27+,30-/m1/s1 |
| Standard InChIKey | UOFYCFMTERCNEW-ADEYADIWSA-N |
| Isomeric SMILES | C1=CC(=CC=C1[C@@H]2[C@H](C(=O)N2C3=CC=C(C=C3)F)CC[C@@H](C4=CC=C(C=C4)F)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O |
| SMILES | C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Synonyms | 4-[(2S,3R)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-oxo-2-azetidinyl]phenyl β-D-Glucopyranosiduronic Acid; Ezetimibe Phenoxy Glucuronide; Sch 58235 Glucuronide; Sch 60663; EZM-G; Ezetimibe β-D-Glucuronide |
| PubChem Compound | 9894653 |
| Last Modified | Nov 11 2021 |
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